3-methoxy-N-[(E)-(4-nitrophenyl)methylideneamino]benzamide

• IUPAC Name: 3-methoxy-N-[(E)-(4-nitrophenyl)methylideneamino]benzamide
• InChI: InChI=1S/C15H13N3O4/c1-22-14-4-2-3-12(9-14)15(19)17-16-10-11-5-7-13(8-6-11)18(20)21/h2-10H,1H3,(H,17,19)/b16-10+
• InChI Key: PYSDFQFOQCBSPS-MHWRWJLKSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NN=CC2=CC=C(C=C2)[N+](=O)[O-]
• Isomeric SMILES: COC1=CC=CC(=C1)C(=O)N/N=C/C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C15H13N3O4
• Molecular Weight: 299.28 g/mol

Description

3-methoxy-N-[(E)-(4-nitrophenyl)methylideneamino]benzamide is a useful research compound. Its molecular formula is C15H13N3O4 and its molecular weight is 299.28 g/mol. The purity is usually 95%.
The exact mass of the compound 3-methoxy-N'-(4-nitrobenzylidene)benzohydrazide is 299.09060590 g/mol and the complexity rating of the compound is 414. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Structural Analysis

• Hydrazone compounds, including those related to 3-methoxy-N'-(4-nitrobenzylidene)benzohydrazide, have been synthesized and characterized using physico-chemical methods and single crystal X-ray diffraction. These compounds have shown interesting crystalline structures with specific space groups and unit cell parameters, indicating potential for applications in materials science (Lei et al., 2011).

Antimicrobial and Antibacterial Activities

• Several studies have demonstrated that hydrazone compounds, similar to 3-methoxy-N'-(4-nitrobenzylidene)benzohydrazide, exhibit significant antibacterial activity against various strains such as Staphylococcus aureus, Escherichia coli, and Klebsielle pneumoniae. The presence of substituents like nitro groups has been associated with enhanced antimicrobial properties (Lei et al., 2015).

Xanthine Oxidase Inhibitory Activity

• Research indicates that certain hydrazones show promising xanthine oxidase inhibitory activities, which could be relevant in the treatment of conditions like gout or hyperuricemia. Among these, compounds structurally related to 3-methoxy-N'-(4-nitrobenzylidene)benzohydrazide have shown considerable potency (Han et al., 2022).

Antioxidant Properties

• Hydrazone derivatives, similar to 3-methoxy-N'-(4-nitrobenzylidene)benzohydrazide, have been found to possess notable antioxidant activities. These properties are assessed using assays like ABTS and DPPH, suggesting potential applications in combating oxidative stress-related diseases (Ji et al., 2013).

DNA Interaction and Biological Screening

• Schiff base compounds derived from benzohydrazide, similar in structure to 3-methoxy-N'-(4-nitrobenzylidene)benzohydrazide, have shown interactions with Salmon sperm DNA, indicating potential use in genetic research and drug development. These compounds have also been tested for various biological activities including antimicrobial and antioxidant screenings (Sirajuddin et al., 2013).